Cas no 16712-55-3 (3-methoxy-1H-Indole)

3-Methoxy-1H-Indole is a heterocyclic aromatic compound featuring an indole core substituted with a methoxy group at the 3-position. This structural modification enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fragrances. The methoxy group imparts distinct electronic and steric properties, facilitating selective functionalization and participation in cross-coupling reactions. Its stability and well-characterized reactivity make it valuable for constructing complex indole derivatives. The compound is typically supplied in high purity, ensuring reproducibility in research and industrial applications. Its compatibility with a range of reaction conditions further underscores its importance in synthetic chemistry.
3-methoxy-1H-Indole structure
3-methoxy-1H-Indole structure
Product Name:3-methoxy-1H-Indole
CAS No:16712-55-3
MF:C9H9NO
MW:147.173862218857
CID:1083366
PubChem ID:13736886
Update Time:2025-06-09

3-methoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-1H-Indole
    • 1H-Indole,3-methoxy
    • 3-Methoxyinden
    • 3-Methoxyindol
    • 3-methoxy-indole
    • DB-348357
    • BS-49442
    • SCHEMBL6421814
    • 16712-55-3
    • 1H-Indole, 3-methoxy-
    • SCHEMBL1899742
    • AKOS006352892
    • CHEMBL5181011
    • E76079
    • 3-methoxyindole
    • CS-0163683
    • DTXSID30548026
    • Inchi： 1S/C9H9NO/c1-11-9-6-10-8-5-3-2-4-7(8)9/h2-6,10H,1H3
    • InChI Key： CKDZUORTXOCQNI-UHFFFAOYSA-N
    • SMILES： O(C)C1=CNC2C=CC=CC=21

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25Ų

Experimental Properties

  • PSA: 25.02000
  • LogP: 2.17650

3-methoxy-1H-Indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methoxy-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199008254-5g
3-Methoxy-1H-indole
 16712-55-3 95%
5g
 $2,110.50 2022-04-02
Alichem
A199008254-10g
3-Methoxy-1H-indole
 16712-55-3 95%
10g
 $2,787.20 2022-04-02
Alichem
A199008254-25g
3-Methoxy-1H-indole
 16712-55-3 95%
25g
 $5,252.80 2022-04-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS839-50mg
3-methoxy-1H-Indole
 16712-55-3 95+%
50mg
 810.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS839-200mg
3-methoxy-1H-Indole
 16712-55-3 95+%
200mg
 1641.0CNY 2021-07-14
Chemenu
CM234317-5g
3-Methoxy-1H-indole
 16712-55-3 95%
5g
 $1559 2021-08-04
Chemenu
CM234317-10g
3-Methoxy-1H-indole
 16712-55-3 95%
10g
 $2078 2021-08-04
Chemenu
CM234317-250mg
3-Methoxy-1H-indole
 16712-55-3 95%
250mg
 $378 2023-02-02
Chemenu
CM234317-1g
3-Methoxy-1H-indole
 16712-55-3 95%
1g
 $767 2023-02-02
eNovation Chemicals LLC
Y1214579-1g
3-Methoxy-1H-indole
 16712-55-3 95%
1g
 $800 2024-07-23

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